3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide

• IUPAC Name: 3-nitro-N-(2-oxochromen-6-yl)benzamide
• InChI: InChI=1S/C16H10N2O5/c19-15-7-4-10-8-12(5-6-14(10)23-15)17-16(20)11-2-1-3-13(9-11)18(21)22/h1-9H,(H,17,20)
• InChI Key: GAEMMSPKQONUAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3
• Molecular Formula: C16H10N2O5
• Molecular Weight: 310.26 g/mol

Description

3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide involves the inhibition of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This inhibition results in the suppression of inflammation and the prevention of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide has several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins. It also induces apoptosis in cancer cells and inhibits angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide in lab experiments is its potent anti-inflammatory and anti-tumor properties. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

The future directions for the use of 3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide in scientific research include its further investigation for its potential use as an anti-viral and anti-bacterial agent. Its use in combination therapy with other drugs for the treatment of various diseases is also an area of interest. Additionally, the development of new synthesis methods for this compound is also an area of future research.
In conclusion, 3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide is a promising chemical compound with potential applications in various fields including anti-inflammatory, anti-tumor, and anti-cancer research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it an important area of research for the scientific community.

Synthesis Methods

The synthesis of 3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 3-nitrobenzoyl chloride with 6-acetyl-2H-chromen-2-one in the presence of a base such as pyridine. This reaction results in the formation of 3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide.

Scientific Research Applications

3-nitro-N-(2-oxo-2H-chromen-6-yl)benzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use as an anti-viral and anti-bacterial agent.